Cas no 2228604-95-1 (5-(5-nitrofuran-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(5-nitrofuran-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228604-95-1
• MF: C₈H₄N₂O₆
• MW: 224.127161979675
• CID: 5846627
• PubChem ID: 165823331
• Update Time: 2025-06-08

5-(5-nitrofuran-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-nitrofuran-2-yl)-1,2-oxazole-4-carboxylic acid
• 2228604-95-1
• EN300-1834033

• Inchi： 1S/C8H4N2O6/c11-8(12)4-3-9-16-7(4)5-1-2-6(15-5)10(13)14/h1-3H,(H,11,12)
• InChI Key： OAFSJCIRDHSWHJ-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1=C(C(=O)O)C=NO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.00693585g/mol
• Monoisotopic Mass: 224.00693585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 122Ų

Additional information on 5-(5-nitrofuran-2-yl)-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 5-(5-nitrofuran-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228604-95-1)

The compound 5-(5-nitrofuran-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228604-95-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a nitrofuran moiety with an oxazole-carboxylic acid backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel antimicrobial agents and enzyme inhibitors, given the known bioactivity of nitrofuran derivatives.

In recent years, the demand for nitrofuran-based compounds has surged due to their broad-spectrum activity against resistant pathogens. The 5-nitrofuran-2-yl group in this compound is a key functional group that contributes to its reactivity and binding affinity. Coupled with the oxazole-4-carboxylic acid scaffold, this molecule exhibits enhanced stability and solubility, which are critical for drug formulation. These properties align with current trends in green chemistry and sustainable drug development, addressing the need for eco-friendly synthetic routes.

The synthesis of 5-(5-nitrofuran-2-yl)-1,2-oxazole-4-carboxylic acid typically involves multi-step reactions, including cyclization and nitration processes. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been explored to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with regulatory standards. These methodologies are frequently searched by chemists and quality control professionals, reflecting the industry's focus on precision and reproducibility.

From a commercial perspective, CAS No. 2228604-95-1 is listed in specialized chemical databases as a research-grade material. Its applications extend to medicinal chemistry, where it serves as a precursor for designing small-molecule therapeutics. The growing interest in nitroheterocycles for treating neglected tropical diseases has further amplified its relevance. Additionally, its potential role in crop protection formulations is being investigated, leveraging its bioactive properties to combat plant pathogens.

Safety and handling protocols for 5-(5-nitrofuran-2-yl)-1,2-oxazole-4-carboxylic acid emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under current guidelines, its storage recommendations align with general chemical safety principles—keeping it in a cool, dry place away from incompatible substances. These precautions resonate with the increasing emphasis on laboratory safety culture and risk mitigation in research environments.

Future research directions for this compound may explore its structure-activity relationships (SAR) to optimize efficacy and reduce potential side effects. Computational tools like molecular docking and QSAR modeling could accelerate this process, a topic frequently queried in academic and industrial forums. Collaborative efforts between synthetic chemists and biologists will be pivotal in unlocking its full potential, particularly in addressing global health challenges such as antimicrobial resistance (AMR).

In summary, 5-(5-nitrofuran-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228604-95-1) represents a versatile and scientifically valuable compound. Its dual functionality and adaptability to modern synthetic strategies position it at the forefront of drug discovery and agrochemical innovation. As interdisciplinary research progresses, this molecule is poised to contribute significantly to advancements in life sciences and material chemistry.